5-phenethyl-1H-1,2,4-triazol-3-amine nitrate

• IUPAC Name: nitric acid;5-(2-phenylethyl)-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C10H12N4.HNO3/c11-10-12-9(13-14-10)7-6-8-4-2-1-3-5-8;2-1(3)4/h1-5H,6-7H2,(H3,11,12,13,14);(H,2,3,4)
• InChI Key: RNRQWVCUHCCOPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NC(=NN2)N.[N+](=O)(O)[O-]
• Molecular Formula: C10H13N5O3
• Molecular Weight: 251.24 g/mol

Description

5-phenethyl-1H-1,2,4-triazol-3-amine nitrate is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives and has been shown to exhibit various biochemical and physiological effects. In

Scientific Research Applications

5-phenethyl-1H-1,2,4-triazol-3-amine nitrate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 5-phenethyl-1H-1,2,4-triazol-3-amine nitrate is not fully understood. However, it has been proposed that the compound exerts its effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. For example, it has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-phenethyl-1H-1,2,4-triazol-3-amine nitrate in lab experiments is its relatively low toxicity. Additionally, it has been shown to exhibit potent anti-inflammatory and anti-cancer effects at low concentrations. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in therapeutic applications.

Future Directions

There are several future directions for research on 5-phenethyl-1H-1,2,4-triazol-3-amine nitrate. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in therapeutic applications. Finally, there is a need for more studies to investigate its safety and toxicity in animal models and humans.

Synthesis Methods

The synthesis of 5-phenethyl-1H-1,2,4-triazol-3-amine nitrate involves a multi-step process. The first step involves the reaction of phenethylamine with sodium azide to form 5-phenethyl-1H-1,2,4-triazole. This compound is then further reacted with hydroxylamine hydrochloride to form 5-phenethyl-1H-1,2,4-triazol-3-amine. Finally, the nitrate salt of the compound is obtained by reacting it with nitric acid.